Cas no 1018446-96-2 (Tert-butyl 4-nitro-1H-pyrazole-1-carboxylate)

• Product Name: Tert-butyl 4-nitro-1H-pyrazole-1-carboxylate
• CAS No: 1018446-96-2
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• MDL: MFCD26401544
• CID: 2127889
• PubChem ID: 66765764
• Update Time: 2024-11-06

Tert-butyl 4-nitro-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-nitro-1H-pyrazole-1-carboxylate
• WMGSNCNRVFCPBP-UHFFFAOYSA-N
• 1-(tert-Butoxycarbonyl)-4-nitro-1H-pyrazole
• 1H-Pyrazole-1-carboxylic acid, 4-nitro-, 1,1-dimethylethyl ester
• 1-Boc-4-nitropyrazole
• MFCD26401544
• EN300-180716
• CS-0185041
• PS-19934
• SCHEMBL673557
• SY323842
• P19897
• 1018446-96-2
• t-Butyl 4-nitro-1H-pyrazole-1-carboxylate
• tert-butyl4-nitro-1H-pyrazole-1-carboxylate
• tert-butyl 4-nitropyrazole-1-carboxylate
• DA-16320
• Tert-butyl 4-nitro-1H-pyrazole-1-carboxylate

• MDL： MFCD26401544
• Inchi： 1S/C8H11N3O4/c1-8(2,3)15-7(12)10-5-6(4-9-10)11(13)14/h4-5H,1-3H3
• InChI Key： WMGSNCNRVFCPBP-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C=N1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.07495584g/mol
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• XLogP3: 1.3